Cas no 39003-36-6 (9,10-Anthracenedione,1,8-dihydroxy-2,5-dinitro-)

9,10-Anthracenedione,1,8-dihydroxy-2,5-dinitro- Properties

Names and Identifiers

• 9,10-Anthracenedione,1,8-dihydroxy-2,5-dinitro-
• 1,8-dihydroxy-2,5-dinitroanthracene-9,10-dione
• 1,8-Dihydroxy-2,5-dinitroanthraquinone
• EINECS 254-245-5
• UNII-3NW5H123BP
• Q27257791
• 39003-36-6
• DTXSID5068154
• 9,10-Anthracenedione, 1,8-dihydroxy-2,5-dinitro-
• 2,5-Dinitrochrysazin
• 3NW5H123BP
• NS00030500
• +Expand

• InChIKey： WZFXDVLVEULHSB-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H6N2O8/c17-8-4-3-6(15(21)22)10-11(8)14(20)9-5(12(10)18)1-2-7(13(9)19)16(23)24/h1-4,17,19H
• SMILES： O=[N+](C1C=CC2C(C3=C([N+]([O-])=O)C=CC(O)=C3C(=O)C=2C=1O)=O)[O-]

Computed Properties

• Exact Mass: 330.01238
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 0
• Monoisotopic Mass: 330.012415
• Heavy Atom Count: 24
• Complexity: 597
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 166

Experimental Properties

• PSA: 160.88
• Refractive Index: 1.782
• Boiling Point: 606.1°Cat760mmHg
• Flash Point: 255.4°C
• Density: 1.838